Cas no 2091487-25-9 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)-
• CAS No: 2091487-25-9
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 5296487
• Update Time: 2025-05-25

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)-

• Inchi： 1S/C7H6N4O3/c1-3-2-4(14-10-3)5-6(7(12)13)9-11-8-5/h2H,1H3,(H,12,13)(H,8,9,11)
• InChI Key： ZIJNBKQWUAWXOK-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C2ON=C(C)C=2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)-

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)- (CAS No. 2091487-25-9)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)- (CAS No. 2091487-25-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound combines the 1,2,3-triazole and isoxazole moieties, both of which are known for their bioactivity and versatility in drug design. Researchers are particularly interested in its role as a building block for small molecule inhibitors and bioconjugation applications, aligning with current trends in precision medicine and click chemistry.

The growing demand for heterocyclic compounds in drug discovery has placed 1H-1,2,3-Triazole-5-carboxylic acid derivatives at the forefront of innovation. With the rise of AI-driven drug design and high-throughput screening, this compound's molecular scaffold offers opportunities for targeting enzymes and receptors implicated in diseases like cancer and infectious diseases. Its carboxylic acid functional group further enhances its utility in prodrug development and metal-organic frameworks (MOFs), a hot topic in materials science.

In the context of sustainable chemistry, 2091487-25-9 is also explored for its potential in green synthesis methodologies. The compound's stability and reactivity make it a candidate for catalysis and photocatalysis, addressing the global push for eco-friendly chemical processes. Additionally, its isoxazole-triazole hybrid structure is being studied for antimicrobial and anti-inflammatory properties, responding to the urgent need for novel antibiotic alternatives amid rising resistance.

From a commercial perspective, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-methyl-5-isoxazolyl)- is listed in specialized catalogs as a research chemical, with suppliers emphasizing its high purity and custom synthesis options. Its CAS No. 2091487-25-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to play a pivotal role in next-generation therapeutics and functional materials.